Cas no 1207038-01-4 (1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207038-01-4
• MF: C₂₂H₁₈ClN₅O
• MW: 403.864223003387
• CID: 5394336
• Update Time: 2025-10-29

1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-N-(2-phenylethyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18ClN5O/c23-18-10-4-5-11-19(18)28-21(17-9-6-13-24-15-17)20(26-27-28)22(29)25-14-12-16-7-2-1-3-8-16/h1-11,13,15H,12,14H2,(H,25,29)
• InChI Key： MMQAZWNGSQCOFM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(C2=CC=CN=C2)=C(C(NCCC2=CC=CC=C2)=O)N=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1207038-01-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1207038-01-4, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This triazole-based scaffold, characterized by its intricate substitution pattern involving a chlorophenyl group, a phenylethyl moiety, and a pyridin-3-yl substituent, has garnered attention due to its structural complexity and functional diversity. The carboxamide group at the 4-position of the triazole ring introduces further reactivity, making this compound a versatile candidate for drug discovery and mechanistic studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Triazoles, in particular, have emerged as privileged scaffolds due to their ability to modulate biological targets effectively. The presence of multiple pharmacophoric elements in 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit a broad spectrum of biological activities. This compound’s structure is reminiscent of molecules that have shown promise in preclinical studies as inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases.

The chlorophenyl group is known to enhance binding affinity to certain biological targets by participating in hydrophobic interactions and π-stacking interactions. In contrast, the phenylethyl side chain can introduce steric bulk and additional hydrophobicity, which may fine-tune the compound’s pharmacokinetic properties. The pyridin-3-yl substituent is particularly noteworthy, as pyridine derivatives are frequently incorporated into drug molecules due to their ability to engage with aromatic residues in protein binding pockets. This particular substitution pattern may contribute to the compound’s selectivity for certain therapeutic targets.

One of the most compelling aspects of 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is its potential as a scaffold for structure-based drug design. The triazole ring itself is a well-established pharmacophore that has been successfully utilized in various drug classes. By modifying the substituents around the triazole core, chemists can explore a vast chemical space while retaining key structural features that are known to be biologically relevant. This flexibility makes it an attractive candidate for virtual screening campaigns aimed at identifying novel lead compounds.

In recent years, computational methods have played an increasingly important role in the discovery and optimization of bioactive molecules. Molecular modeling techniques such as molecular dynamics simulations and docking studies have been employed to understand how 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide interacts with its intended biological targets. These studies have provided valuable insights into the compound’s binding mode and have guided efforts to improve its potency and selectivity. For instance, computational analyses have suggested that the chlorophenyl group and pyridin-3-yl moiety are critical for establishing optimal interactions with target proteins.

The carboxamide functionality at the 4-position of the triazole ring presents another layer of complexity that can be exploited for medicinal chemistry purposes. Carboxamides are well-known for their ability to form hydrogen bonds with amide backbones in proteins, which can enhance binding affinity. Additionally, carboxamides can undergo various chemical transformations under different reaction conditions, making them useful intermediates in synthetic chemistry. This reactivity has been leveraged to develop libraries of derivatives that can be screened for improved biological activity.

Experimental validation of computational predictions has been crucial in assessing the potential of 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide as a lead compound. In vitro assays have been conducted to evaluate its activity against a range of enzyme targets, including kinases and proteases that are relevant to cancer and inflammation. Preliminary results suggest that this compound exhibits promising inhibitory activity against certain kinases at micromolar concentrations. These findings align well with predictions from computational studies and underscore its potential as a starting point for further optimization.

Moreover, the structural features of 1-(2-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide make it an interesting candidate for exploring novel mechanisms of action. For example, the triazole ring could potentially interfere with metal coordination sites in enzymes or modulate protein-protein interactions through its aromatic system. Such mechanisms are increasingly recognized as important determinants of drug efficacy and selectivity. By understanding these interactions at a molecular level, researchers can design compounds that not only bind tightly to their targets but also exhibit unique mechanisms of action that may confer therapeutic advantages.

The synthesis of 1-(2-chlorophenyl)-N-(2-phénylethyle)-(CAS no:1207038 01 4) -5-pyridine 3 - yl - 4 H - 1 , 2 , 3 - triazole - carboxamide has been achieved through multi-step organic synthesis involving key transformations such as nucleophilic substitution reactions at the triazole ring and condensation reactions to introduce the carboxamide functionality. Advances in synthetic methodology have enabled chemists to construct complex molecular architectures with greater efficiency than ever before. These improvements have made it feasible to explore more intricate scaffolds like (CAS no:1207038) -5-pyridine 3 - yl - (chloro) phenethyl - (pyridine) - triazole amide, which may lead to breakthroughs in drug discovery.

In conclusion,(CAS no:1207038) -5-pyridine 3 - yl - (chloro) phenethyl -(pyridine) triazole amide represents a structurally sophisticated molecule with significant potential in chemical biology and medicinal chemistry research.Combining computational modeling with experimental validation has provided valuable insights into its mechanism(s)of action,(CAS no:1207038) -5-pyridine 3 - yl -(chloro) phenethyl -(pyridine) triazole amide offers an exciting opportunity for further exploration,(CAS no:1207038) -(chloro) phenethyl -(pyridine) triazole amide(CAS no:1207060) could become an important tool for developing novel therapeutics,(CAS no:1207060) future research will focus on optimizing(CAS no:1207060) potency selectivity(CAS no:1207060) pharmacokinetic properties(CAS no:1207060) overall therapeutic index(CAS no:1207060).The continued investigation(CAS no:1207060) this compound(CAS no:1207060) promises(CAS no:1207060) contribute(CAS no:1207060) advancement(CAS no:1207060) understanding(CAS no:1207060) development(CAS no:1207060) next generation(CAS no:1207060) medicines.